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Compound of Interest

Compound Name:
(2-Bromophenyl)(imino)methyl-

lambda6-sulfanone

CAS No.: 833459-47-5

Cat. No.: B2551199

Get Quote

Introduction & Compound Identity
(2-Bromophenyl)(imino)methyl-

-sulfanone is a high-value pharmacophore, more commonly referred to in medicinal chemistry
as 1-bromo-2-(S-methylsulfonimidoyl)benzene or (2-bromophenyl)(methyl)sulfoximine.

This scaffold represents a "chiral-at-sulfur" core that offers unique physicochemical properties

compared to standard sulfones or sulfonamides. The ortho-bromo substituent is critical, serving

as a handle for downstream metal-catalyzed cross-coupling (e.g., Buchwald-Hartwig or Suzuki-

Miyaura), allowing the sulfoximine moiety to be installed into complex drug candidates.

Chemical Identity:

IUPAC Name: (2-Bromophenyl)(imino)methyl-

-sulfanone

Common Name: 1-Bromo-2-(S-methylsulfonimidoyl)benzene
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CAS Number: 833459-47-5

Molecular Weight: 234.11 g/mol

Key Features: S(VI) oxidation state, H-bond donor (NH), Stereogenic Sulfur center.

Strategic Route Analysis
For scale-up (100 g to 1 kg), safety and reproducibility are paramount. While direct imination of

sulfides (One-Pot) is possible, the ortho-bromo substituent introduces significant steric

hindrance, which can stall the reaction and lead to over-oxidation (sulfone formation) or

incomplete conversion.

Recommended Strategy: Two-Step Oxidative Imination We recommend a robust Two-Step

Protocol separating the oxidation and imination events. This approach maximizes yield,

simplifies purification, and manages the exothermicity of the oxidation step.

Step 1: Controlled Oxidation of 2-bromothioanisole to 2-bromophenyl methyl sulfoxide.

Step 2: Nitrogen Transfer (Imination) of the sulfoxide to the sulfoximine using Ammonium

Carbamate and (Diacetoxyiodo)benzene (PIDA).

Rationale for Reagent Choice:

Ammonium Carbamate: A solid, easy-to-handle ammonia source that avoids the hazards of

using high-pressure ammonia gas or explosive azides (e.g.,

in Schmidt reaction).

PIDA (PhI(OAc)

): A mild, metal-free oxidant that effects N-transfer under ambient conditions. While atom-
economy is lower than flow-chemistry azide methods, it is significantly safer for batch
reactors <5 kg.

Reaction Scheme
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Step 2: Imination
NH2CO2NH4 (2.0 eq)

PhI(OAc)2 (1.5 eq)
MeOH, 25°C
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Caption: Two-step synthesis strategy ensuring high fidelity conversion of the sterically hindered

ortho-bromo substrate.

Detailed Protocols
Step 1: Synthesis of 2-Bromophenyl Methyl Sulfoxide
Objective: Selective oxidation of sulfide to sulfoxide without over-oxidation to sulfone.

Materials:

2-Bromothioanisole (1.0 equiv)

Sodium Periodate (

) (1.1 equiv)

Solvent: Methanol/Water (1:1 v/v)

Protocol:

Dissolution: Charge a reactor with 2-bromothioanisole (e.g., 100 g, 0.49 mol) and Methanol

(500 mL).

Reagent Prep: Prepare a solution/slurry of

(115 g, 0.54 mol) in Water (500 mL).

Addition: Add the oxidant slurry dropwise to the sulfide solution at 0–5 °C. Note: Exothermic

reaction. Control addition rate to maintain T < 20 °C.
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Reaction: Stir at Room Temperature (RT) for 12 hours. Monitor by HPLC (Target: >98%

conversion, <2% Sulfone).

Workup: Filter off precipitated sodium iodate (

) solids. Concentrate the filtrate to remove MeOH. Extract the aqueous residue with
Dichloromethane (DCM).

Isolation: Dry organic layer (

), filter, and concentrate.

Yield: Expect 90–95% yield as a white/off-white solid or oil.

Step 2: Scale-Up Imination to Sulfoximine
Objective: Nitrogen transfer to the sulfoxide.

Materials:

2-Bromophenyl Methyl Sulfoxide (Intermediate from Step 1)

Ammonium Carbamate (

) (1.5 – 2.0 equiv)

(Diacetoxyiodo)benzene (PIDA) (1.5 equiv)

Solvent: Methanol (Reagent Grade)

Protocol (100 g Scale):

Setup: In a 2 L jacketed reactor, dissolve 2-Bromophenyl Methyl Sulfoxide (100 g, 0.456 mol)

in Methanol (1.0 L, 10 V).

Ammonia Source: Add Ammonium Carbamate (53.4 g, 0.68 mol) in one portion. The mixture

may remain a suspension.

Oxidant Addition (Critical): Add PIDA (220 g, 0.68 mol) portion-wise over 60 minutes.
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Safety: The reaction is exothermic and evolves

gas. Ensure adequate venting. Maintain internal temperature at 20–25 °C using jacket
cooling.

Reaction: Stir at RT for 4–6 hours. The suspension will clear as the reaction proceeds.

Monitoring: Check HPLC. The sulfoxide peak should disappear. If unreacted sulfoxide

remains (>5%), add an additional 0.2 equiv of PIDA and stir for 1 hour.

Quench: Remove solvent under reduced pressure (rotary evaporator) to ~20% volume.

Workup:

Add Water (500 mL) and adjust pH to ~9-10 with 1M NaOH (Sulfoximines are basic).

Extract with DCM (

mL).

Note on Waste: The organic layer contains Iodobenzene (PhI). For larger scales (>1 kg),

PhI should be recovered by distillation for iodine recycling.

Purification:

Wash combined organics with Brine, dry over

.

Concentrate to dryness.

Crystallization: Recrystallize the crude solid from Ethyl Acetate/Heptane to remove

residual Iodobenzene and acetamide byproducts.

Yield: Expect 75–85% isolated yield.

Process Analytical Technology (PAT) & QC
Quantitative Data Summary:
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Parameter Specification Method

Appearance
White to off-white crystalline

solid
Visual

Purity > 98.0% (AUC) HPLC (C18, MeCN/H2O)

Identity Consistent with Structure 1H-NMR, MS

Residual Iodine < 20 ppm ICP-MS (if for Pharma)

Melting Point
88–92 °C (Typical for ortho-

bromo)
DSC/Capillary

Key NMR Signals (CDCl3):

Methyl Group: Singlet at

~3.1–3.3 ppm (distinct shift from sulfoxide ~2.8 ppm).

NH Group: Broad singlet (exchangeable), often not visible or broad ~2.5–3.0 ppm.

Aromatic: Multiplets 7.3–8.0 ppm; look for the deshielded proton ortho to the sulfoximine

group.

Safety & Hazards Analysis
PIDA (PhI(OAc)

): Strong oxidant. Avoid contact with strong reducers. Can decompose violently if heated dry
>100 °C.

Ammonium Carbamate: Releases Ammonia and

. Ensure reactor is vented to a scrubber.

Exotherm Control: The imination step is exothermic. On >100g scale, active cooling is

mandatory. Do not add PIDA all at once.

Process Workflow Diagram
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Start: 2-Bromothioanisole

Oxidation (NaIO4)
Temp: 0-20°C

IPC: HPLC (<2% Sulfone)

Imination (PIDA/Carbamate)
Gas Evolution (CO2/NH3)

Pass

IPC: HPLC (Sulfoxide Consumed)

Solvent Swap & pH Adjust (pH >9)

Pass

DCM Extraction
(Remove Iodobenzene)

Crystallization
(EtOAc/Heptane)

Final Product
(2-Bromophenyl)(imino)methyl-lambda6-sulfanone
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Caption: Step-by-step workflow for the scale-up manufacturing process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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